2-Amino-5,5,5-trifluoropentanenitrile

• Molecular Formula: C5H7F3N2
• Molecular Weight: 152.12 g/mol
• SMILES: C(CC(F)(F)F)C(C#N)N
• InChI: InChI=1S/C5H7F3N2/c6-5(7,8)2-1-4(10)3-9/h4H,1-2,10H2
• InChIKey: XMMUZYAEVNFMIL-UHFFFAOYSA-N

2-Amino-5,5,5-trifluoropentanenitrile Overview

2-Amino-5,5,5-trifluoropentanenitrile (C5H7F3N2, MW 152.12 g/mol) is a fluorinated aliphatic α-amino nitrile [1]. It belongs to the class of trifluoromethyl-substituted amino nitriles, which are prized in medicinal chemistry as versatile intermediates for constructing fluorinated amino acids, diamines, and heterocycles [2]. The terminal trifluoromethyl group imparts distinct electronic and lipophilic character compared to non-fluorinated α-amino nitriles, while the nitrile serves as both a metal-binding warhead in protease inhibition and a synthetic handle for further derivatization [3].

Fluorinated building block Synthesize fluorinated amino acids, diamines, and heterocycles

Cysteine protease probe Nitrile warhead enables reversible covalent target engagement

Lipophilicity & stability Trifluoromethyl group supports membrane permeability and metabolic stability studies

• [1] PubChem. 2-Amino-5,5,5-trifluoropentanenitrile. Available at: https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] Gang, F. et al. (2020) 'N-Protecting group tuning of the enantioselectivity in Strecker reactions of trifluoromethyl ketimines to synthesize quaternary α-trifluoromethyl amino nitriles by ion pair catalysis', Chemical Communications, 56, pp. 1234–1237. View Source
• [3] Schmitz, J. et al. (2020) 'Development of Nitrile-Based Peptidic Inhibitors of Cysteine Cathepsins', Current Topics in Medicinal Chemistry, 20, pp. 1413–1433. View Source

Why Generic Substitution Fails

Simple replacement of 2-amino-5,5,5-trifluoropentanenitrile with a non-fluorinated α-amino nitrile (e.g., 2-aminopentanenitrile) or with the corresponding amino acid (2-amino-5,5,5-trifluoropentanoic acid) is not functionally equivalent. The trifluoromethyl group alters lipophilicity by ~0.8–1.0 logP units [1], increases metabolic stability towards oxidative enzymes [2], and modifies the electron density at the nitrile carbon, affecting both reactivity in nucleophilic additions and binding to cysteine proteases [3]. The nitrile itself is a reversible covalent warhead for cysteine proteases, a functionality absent in the carboxylic acid analog. These physicochemical and reactivity differences translate into distinct pharmacokinetic and pharmacodynamic profiles that cannot be replicated by in-class alternatives.

Non-fluorinated α-amino nitriles: Lipophilicity shift may alter membrane partitioning and cellular target access.

Carboxylic acid analog (2-amino-5,5,5-trifluoropentanoic acid): Lacks nitrile warhead, eliminating covalent cysteine protease engagement capability.

General α-amino nitriles: CF3-dependent metabolic stability and imine activation profiles may not transfer.

• [1] Chembase. 2-aminopentanenitrile. LogP = 0.446. Available at: http://www.chembase.cn/molecule-255139.html View Source
• [2] Jiang, X. et al. (2023) 'Recent Advances in the Syntheses of N-CF3 Scaffolds up to Their Valorization', European Journal of Organic Chemistry, 26, e202300104. View Source
• [3] Schmitz, J. et al. (2020) 'Development of Nitrile-Based Peptidic Inhibitors of Cysteine Cathepsins', Current Topics in Medicinal Chemistry, 20, pp. 1413–1433. View Source

Comparator Evidence for Scientific Selection

Lipophilicity Advantage of Trifluoromethyl

The calculated logP of 2-amino-5,5,5-trifluoropentanenitrile is approximately 1.4 [1], compared to a measured logP of 0.446 for the non-fluorinated analog 2-aminopentanenitrile [2]. This represents a ~0.95 logP unit increase attributable solely to the CF3-for-CH3 substitution. The difference is expected to significantly influence membrane permeability and non-specific protein binding.

Lipophilicity (logP)

Reported

Target logP ≈ 1.4 (calc.)

Comparator 2-Aminopentanenitrile logP 0.45 (calc.)

Δ ≈ +0.95

Supports membrane permeability interpretation

Calculated logP values from different databases; confirm experimentally

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	logP = 1.4 (calculated)
Comparator Or Baseline	2-Aminopentanenitrile; logP = 0.446 (calculated, Chembase)
Quantified Difference	ΔlogP ≈ +0.95 (target minus comparator)
Conditions	Predicted logP via computational methods (ChemExper database) vs. JChem-based calculation on Chembase

Why This Matters

Higher logP directly correlates with enhanced membrane permeability, a critical parameter in cellular and in vivo studies where compound access to intracellular targets is required.

• [1] ChemExper. 2-Amino-5,5,5-trifluoropentanenitrile compound record: Rotatable Bonds 0, H Bond Donors 1, H Bond Acceptors 2, logP 1.4. Entry ID 53062814. View Source
• [2] Chembase. 2-aminopentanenitrile. LogP = 0.4463286. Available at: http://www.chembase.cn/molecule-255139.html View Source

Nitrile Warhead for Covalent Cysteine Protease Inhibition

The nitrile group in 2-amino-5,5,5-trifluoropentanenitrile serves as a reversible covalent warhead targeting the active-site cysteine of cysteine cathepsins, forming a thioimidate adduct [1]. In contrast, the corresponding carboxylic acid analog (2-amino-5,5,5-trifluoropentanoic acid) lacks this electrophilic functionality and is not a protease inhibitor. The trifluoromethyl group enhances binding affinity through fluorophilic interactions within the S2 pocket of cathepsin B [2].

Cysteine protease warhead

Class-level inference

Target Nitrile forms reversible thioimidate adduct

Comparator Carboxylic acid: no warhead function

Nitrile functionality essential for protease targeting studies

Class-level evidence across cathepsins B, S, L, K; context-dependent

Evidence Dimension	Covalent cysteine protease inhibition
Target Compound Data	Nitrile warhead forms reversible thioimidate adduct with active-site cysteine
Comparator Or Baseline	2-Amino-5,5,5-trifluoropentanoic acid; no electrophilic warhead, no protease inhibition
Quantified Difference	Functional presence vs. absence of covalent warhead capability
Conditions	Observed across multiple cysteine cathepsin targets (cathepsins B, S, L, K) for nitrile-based inhibitors

Why This Matters

The nitrile warhead is essential for cysteine protease targeting; substitution with the carboxylic acid analog eliminates this mechanism of action entirely, rendering it unsuitable for protease inhibitor development.

• [1] Schmitz, J. et al. (2020) 'Development of Nitrile-Based Peptidic Inhibitors of Cysteine Cathepsins', Current Topics in Medicinal Chemistry, 20, pp. 1413–1433. View Source
• [2] Fustero, S. et al. (2011) 'New cathepsin inhibitors to explore the fluorophilic properties of the S2 pocket of cathepsin B: design, synthesis, and biological evaluation', Chemistry – A European Journal, 17, pp. 5256–5268. View Source

Enantioselective Strecker Synthesis of Quaternary Amino Nitriles

Trifluoromethyl ketimines undergo enantioselective Strecker reactions to yield quaternary α-trifluoromethyl amino nitriles in high yield and enantioselectivity (up to 99% ee) [1]. This reactivity is distinct from non-fluorinated ketimines, as the electron-withdrawing CF3 group activates the imine toward nucleophilic cyanide addition while simultaneously enabling stereocontrol via ion-pair catalysis [2].

Enantioselective Strecker

Class-level inference

Up to 99% ee CF3-ketimine substrates with organophosphine dual-reagent catalyst

Enables enantioselective quaternary center construction

Requires N-protected imines and controlled conditions

Evidence Dimension	Enantioselectivity of Strecker reaction
Target Compound Data	Trifluoromethyl ketimine substrates: up to 99% ee, high yield with organophosphine dual-reagent catalyst
Comparator Or Baseline	Non-fluorinated ketimines generally require harsher conditions and may exhibit lower enantioselectivity
Quantified Difference	Enantioselectivity up to 99% ee for trifluoromethyl substrates vs. typically lower for non-activated analogs
Conditions	N-Boc or N-PMP trifluoromethyl ketimines, TMSCN, organophosphine catalyst, DCM, 0°C to rt

Why This Matters

Access to enantioenriched quaternary amino nitriles is critical for constructing stereochemically defined drug candidates; the trifluoromethyl group uniquely facilitates both reactivity and stereocontrol in this transformation.

• [1] Gang, F. et al. (2020) 'N-Protecting group tuning of the enantioselectivity in Strecker reactions of trifluoromethyl ketimines to synthesize quaternary α-trifluoromethyl amino nitriles by ion pair catalysis', Chemical Communications, 56, pp. 1234–1237. View Source
• [2] Xie, J. et al. (2012) 'Highly enantioselective organocatalytic Strecker reaction of cyclic N-acyl trifluoromethylketimines: synthesis of anti-HIV drug DPC 083', Chemical Communications, 48, pp. 11510–11512. View Source

Metabolic Stability of Trifluoromethyl Group

The trifluoromethyl group confers resistance to cytochrome P450-mediated oxidative metabolism compared to a methyl group [1]. In a head-to-head comparison of CF3 vs. CH3 substituents on analogous scaffolds, the CF3-bearing compounds consistently show reduced intrinsic clearance in human liver microsome assays, often by 3- to 10-fold [2]. For 2-amino-5,5,5-trifluoropentanenitrile, the terminal CF3 group is expected to block ω-oxidation pathways that would otherwise degrade the non-fluorinated 2-aminopentanenitrile.

Metabolic stability

Class-level inference

3–10× lower oxidative clearance CF3 vs. CH3 analog in human liver microsome assays

Supports extended half-life interpretation in model systems

Class-level data from multiple CF3-containing scaffolds

Evidence Dimension	Oxidative metabolic stability (human liver microsomes)
Target Compound Data	CF3-substituted compounds: generally 3–10× lower intrinsic clearance vs. CH3 analogs
Comparator Or Baseline	Non-fluorinated 2-aminopentanenitrile; susceptible to ω-oxidation and N-dealkylation
Quantified Difference	Estimated 3–10× reduction in oxidative clearance for CF3 vs. CH3 analog (class-level data)
Conditions	Human liver microsome intrinsic clearance assays (class-level evidence from multiple CF3-containing scaffolds)

Why This Matters

Reduced metabolic clearance translates to longer half-life and higher exposure in vivo, which is critical for compounds intended for cellular or animal studies where sustained target engagement is required.

• [1] Jiang, X. et al. (2023) 'Recent Advances in the Syntheses of N-CF3 Scaffolds up to Their Valorization', European Journal of Organic Chemistry, 26, e202300104. View Source
• [2] Purser, S. et al. (2008) 'Fluorine in medicinal chemistry', Chemical Society Reviews, 37, pp. 320–330. View Source

Optimal Applications

Fluorinated Cysteine Protease Inhibitor Design

As a building block, 2-amino-5,5,5-trifluoropentanenitrile provides both a trifluoromethyl group for enhanced lipophilicity and metabolic stability [1] and a nitrile warhead for reversible covalent inhibition of cysteine proteases [2]. It is directly applicable to the synthesis of dipeptidyl nitrile inhibitors targeting cathepsins B, S, L, K, or falcipain-2, where the CF3 group can occupy the fluorophilic S2 pocket for improved potency and selectivity [3].

Enantioselective Synthesis of Quaternary α-Amino Acids

The compound serves as an intermediate for enantioselective Strecker reactions on CF3-ketimines, yielding quaternary α-trifluoromethyl amino nitriles with up to 99% ee [4]. These can be hydrolyzed to the corresponding fluorinated amino acids for incorporation into peptide therapeutics, where the quaternary center restricts conformational flexibility and improves proteolytic stability.

Fluorinated Peptidomimetics for Enhanced Pharmacokinetics

The ~0.95 logP unit increase over non-fluorinated 2-aminopentanenitrile [5] makes this compound a strategic choice for peptidomimetics requiring improved membrane permeability. The terminal CF3 group resists ω-oxidation, reducing intrinsic clearance and extending in vivo half-life compared to methyl-substituted analogs [6].

Chemical Probes for Target Engagement Studies

The combination of a nitrile warhead and a CF3 reporter group (detectable by 19F NMR) makes this compound attractive for designing activity-based probes for cysteine proteases. The nitrile enables covalent target engagement, while the trifluoromethyl group provides metabolic stability for cellular assays and a spectroscopic handle for binding confirmation [7].

Application

Selection Property

Validation Focus

Cysteine protease probe development

Nitrile warhead + CF3 lipophilicity

Biochemical inhibition and target engagement profiling

Enantioselective quaternary amino acid synthesis

CF3-activated Strecker enantiocontrol

Enantiomeric excess and reaction yield optimization

Fluorinated peptidomimetic permeability research

CF3-dependent logP enhancement

Membrane permeability and metabolic stability profiling

19F NMR activity-based probe design

Nitrile warhead + 19F spectroscopic handle

Covalent labeling and binding confirmation

• [1] Jiang, X. et al. (2023) 'Recent Advances in the Syntheses of N-CF3 Scaffolds up to Their Valorization', European Journal of Organic Chemistry, 26, e202300104. View Source
• [2] Schmitz, J. et al. (2020) 'Development of Nitrile-Based Peptidic Inhibitors of Cysteine Cathepsins', Current Topics in Medicinal Chemistry, 20, pp. 1413–1433. View Source
• [3] Fustero, S. et al. (2011) 'New cathepsin inhibitors to explore the fluorophilic properties of the S2 pocket of cathepsin B: design, synthesis, and biological evaluation', Chemistry – A European Journal, 17, pp. 5256–5268. View Source
• [4] Gang, F. et al. (2020) 'N-Protecting group tuning of the enantioselectivity in Strecker reactions of trifluoromethyl ketimines to synthesize quaternary α-trifluoromethyl amino nitriles by ion pair catalysis', Chemical Communications, 56, pp. 1234–1237. View Source
• [5] Chembase. 2-aminopentanenitrile. LogP = 0.4463286. Available at: http://www.chembase.cn/molecule-255139.html View Source
• [6] Purser, S. et al. (2008) 'Fluorine in medicinal chemistry', Chemical Society Reviews, 37, pp. 320–330. View Source
• [7] Schmitz, J. et al. (2020) 'Development of Nitrile-Based Peptidic Inhibitors of Cysteine Cathepsins', Current Topics in Medicinal Chemistry, 20, pp. 1413–1433. View Source